Cas no 40503-90-0 (4-(4-Methylphenyl)cyclohexanone)

• Product Name: 4-(4-Methylphenyl)cyclohexanone
• CAS No: 40503-90-0
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• MDL: MFCD14584461
• CID: 830195
• PubChem ID: 14549255
• Update Time: 2025-04-19

4-(4-Methylphenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylphenyl)cyclohexanone
• 4-(p-Tolyl)cyclohexanone
• 4-(4-methylphenyl)cyclohexan-1-one
• 4-(p-Tolyl)cyclohexan-1-one
• 4-(4-methylphenyl)-Cyclohexanone
• Cyclohexanone, 4-(4-methylphenyl)-
• AX8160490
• X6602
• ST24042965
• 503M900
• XDHMORMQXOUOHT-UHFFFAOYSA-N
• 4-p-Tolyl cyclohexanone
• DTXSID50561550
• SCHEMBL3533675
• AKOS015917451
• 4-(p-Tolyl)cyclohexanone, >/=98%
• DB-070023
• T3418
• MFCD14584461
• Z1255358168
• 40503-90-0
• EN300-333387
• AS-60595
• s10247
• SB66525

• MDL： MFCD14584461
• Inchi： 1S/C13H16O/c1-10-2-4-11(5-3-10)12-6-8-13(14)9-7-12/h2-5,12H,6-9H2,1H3
• InChI Key： XDHMORMQXOUOHT-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 188.12000
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.5

Experimental Properties

• Density: 1.026
• Melting Point: 49.0 to 53.0 deg-C
• Boiling Point: 313.9±31.0 °C at 760 mmHg
• Flash Point: 133.3±19.8 °C
• Refractive Index: 1.535
• PSA: 17.07000
• LogP: 3.22170
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(4-Methylphenyl)cyclohexanone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes